![molecular formula C8H9NOS B1302225 2-Methoxythiobenzamide CAS No. 42590-97-6](/img/structure/B1302225.png)
2-Methoxythiobenzamide
Overview
Description
2-Methoxythiobenzamide is an organic compound with the empirical formula C8H9NOS . It is provided by Sigma-Aldrich as part of a collection of unique chemicals for early discovery researchers . The product is sold “as-is” without any representation or warranty with respect to its identity or purity .
Molecular Structure Analysis
The molecular structure of this compound includes a benzene ring with a methoxy group (OCH3) and a thiobenzamide group (C(N)=S) attached to it . The exact 3D structure would require more specific analysis tools or experimental data which I currently do not have access to.Scientific Research Applications
1. Anti-Cancer Properties
2-Methoxyestradiol (2-ME), a related compound to 2-Methoxythiobenzamide, has been identified as having significant anti-cancer properties. In vitro studies have found that breast cancer cell lines are particularly sensitive to inhibition by 2-ME. It also shows potential in inhibiting angiogenesis, a crucial process in tumor growth and metastasis. In vivo, 2-ME suppressed the growth of a human breast carcinoma in mice by 60% without toxicity, highlighting its potential as a therapeutic agent in cancer treatment (Klauber et al., 1997).
2. Pharmaceutical Formulations for Enhanced Delivery
The development of drug delivery systems for 2-ME, closely related to this compound, involves using poly(organophosphazenes) for enhanced solubility and bioavailability. These novel formulations can potentially improve the therapeutic efficacy of 2-ME in cancer therapy, as demonstrated in a mouse orthotopic breast tumor model (Cho et al., 2011).
3. Nanotechnology in Drug Delivery
TiO2 nanoparticles coated with polyethylene glycol, loaded with 2-Methoxyestradiol, offer a promising drug delivery system. This novel targeting system aims to improve the clinical application of 2-ME in cancer therapy by enhancing its adsorption and efficacy (León et al., 2017).
4. Combination Therapy for Cancer
Studies have explored the combination of 2-ME with other anti-cancer agents like cyclophosphamide, showing significant regression in tumor growth in the Sarcoma-180 tumor model. This suggests that 2-ME could be part of an effective combination therapy strategy in cancer treatment (Mallick et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2-Methoxythiobenzamide is the Poly [ADP-ribose] polymerase 1 (PARP1) . PARP1 is a key protein involved in a number of cellular processes such as DNA repair, genomic stability, and programmed cell death.
Biochemical Pathways
This compound is involved in the Hedgehog signaling pathway . This pathway plays a crucial role in the regulation of cell growth, differentiation, and tissue patterning. By inhibiting the Hedgehog pathway, this compound could potentially influence the growth and development of cells.
Result of Action
Given its target and the pathways it affects, it is likely that the compound could influence cellular growth and development, potentially leading to effects such as the inhibition of cell proliferation or induction of cell death .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its ability to interact with its target . Furthermore, genetic factors can also influence how an individual’s body responds to the compound .
properties
IUPAC Name |
2-methoxybenzenecarbothioamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NOS/c1-10-7-5-3-2-4-6(7)8(9)11/h2-5H,1H3,(H2,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNEHBLLUZJTDOL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=S)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60374890 | |
Record name | 2-Methoxythiobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60374890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42590-97-6 | |
Record name | 2-Methoxythiobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60374890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methoxybenzene-1-carbothioamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: The research mentions the generation of thioamide dianions using butyllithium. What is unique about the reactivity of the dianion formed from 2-methoxythiobenzamide?
A1: The research demonstrates that treating N-benzyl-2-methoxythiobenzamide with two equivalents of butyllithium generates a dianion. [] This dianion exhibits regioselective reactivity, preferentially undergoing alkylation, allylation, or silylation at the carbon atom directly attached to the nitrogen atom. [] This selectivity is significant for synthetic applications, allowing for the controlled modification of the thioamide structure.
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